Cas no 89436-23-7 (Coenzyme A, S-(2-methylpentanoate) (9CI))

• Product Name: Coenzyme A, S-(2-methylpentanoate) (9CI)
• CAS No: 89436-23-7
• MF: C₂₇H₄₆N₇O₁₇P₃S
• MW: 865.677128314972
• CID: 5690001
• Update Time: 2025-04-23

Coenzyme A, S-(2-methylpentanoate) (9CI) Chemical and Physical Properties

Names and Identifiers

• (2-Methylpentanoyl)-CoA
• (2-Methylvaleryl)-CoA
• Coenzyme A, S-(2-methylpentanoate) (9CI)

• Inchi： 1S/C27H46N7O17P3S/c1-5-6-15(2)26(39)55-10-9-29-17(35)7-8-30-24(38)21(37)27(3,4)12-48-54(45,46)51-53(43,44)47-11-16-20(50-52(40,41)42)19(36)25(49-16)34-14-33-18-22(28)31-13-32-23(18)34/h13-16,19-21,25,36-37H,5-12H2,1-4H3,(H,29,35)(H,30,38)(H,43,44)(H,45,46)(H2,28,31,32)(H2,40,41,42)/t15?,16-,19-,20-,21+,25-/m1/s1
• InChI Key： LHPULTTWLKQXCY-XGGCCDIMSA-N
• SMILES： O[C@@H]1[C@H](OP(O)(O)=O)[C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)C(C)CCC)O[C@H]1N1C=NC2C(=NC=NC1=2)N

Additional information on Coenzyme A, S-(2-methylpentanoate) (9CI)

Coenzyme A, S-(2-methylpentanoate) (9CI) and its Significance in Modern Biochemistry: A Comprehensive Overview

Coenzyme A, S-(2-methylpentanoate) (9CI), a derivative of coenzyme A, plays a pivotal role in various biochemical pathways. This compound, identified by its CAS number 89436-23-7, is particularly noted for its involvement in energy metabolism and lipid biosynthesis. The unique structure of S-(2-methylpentanoate) makes it an essential intermediate in several enzymatic reactions, underscoring its importance in cellular processes.

In recent years, the study of coenzyme A derivatives has gained significant attention due to their multifaceted roles in metabolic disorders and potential applications in therapeutic interventions. The compound Coenzyme A, S-(2-methylpentanoate) (9CI) has been extensively researched for its ability to modulate metabolic pathways, particularly those related to fatty acid oxidation and biosynthesis. This has led to its exploration as a candidate for treating conditions such as obesity, diabetes, and cardiovascular diseases.

One of the most intriguing aspects of S-(2-methylpentanoate) is its interaction with various enzymes that are crucial for maintaining cellular homeostasis. For instance, it serves as a substrate for acyl-CoA synthetases, which are responsible for the activation of fatty acids. This activation is a critical step in the beta-oxidation pathway, where fatty acids are broken down to produce energy. The efficiency of this pathway is directly influenced by the availability of functional coenzyme A derivatives like Coenzyme A, S-(2-methylpentanoate) (9CI).

Recent studies have also highlighted the role of this compound in the biosynthesis of complex lipids. For example, it has been shown to be involved in the synthesis of cholesteryl esters and triglycerides, which are key components of lipoproteins. These lipoproteins are responsible for transporting cholesterol and triglycerides through the bloodstream, making them essential for maintaining lipid homeostasis. Dysregulation in this process can lead to hyperlipidemia and other metabolic disorders.

The therapeutic potential of Coenzyme A, S-(2-methylpentanoate) (9CI) has not gone unnoticed by researchers. Preclinical studies have demonstrated its ability to enhance mitochondrial function and improve insulin sensitivity. Mitochondria are often referred to as the "powerhouses" of the cell due to their role in energy production. Enhancing mitochondrial function can have far-reaching benefits, including improved energy levels, reduced oxidative stress, and better metabolic health.

In addition to its metabolic roles, S-(2-methylpentanoate) has been investigated for its potential anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including atherosclerosis, rheumatoid arthritis, and even certain types of cancer. By modulating inflammatory pathways, this compound may offer a novel therapeutic approach to managing these conditions.

The synthesis and characterization of Coenzyme A, S-(2-methylpentanoate) (9CI) have also advanced significantly in recent years. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have enabled researchers to obtain detailed structural information about this compound. This has facilitated the development of more accurate and efficient synthetic routes.

The future direction of research on S-(2-methylpentanoate) is likely to focus on understanding its mechanisms of action at a molecular level. This includes identifying the specific enzymes and pathways it interacts with and how these interactions influence cellular processes. Additionally, exploring its potential as a therapeutic agent will be a key area of interest.

In conclusion, Coenzyme A, S-(2-methylpentanoate) (9CI), with its CAS number 89436-23-7, is a fascinating compound with significant implications in biochemistry and medicine. Its roles in energy metabolism, lipid biosynthesis, and inflammation make it a promising candidate for various therapeutic applications. As research continues to uncover more about its properties and mechanisms of action, we can expect further advancements that could revolutionize how we treat metabolic disorders and related conditions.